Cas no 51027-26-0 (4-Imidazolidinone, 5-methyl-3-(2-methylphenyl)-2-thioxo-)

• Product Name: 4-Imidazolidinone, 5-methyl-3-(2-methylphenyl)-2-thioxo-
• CAS No: 51027-26-0
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 363562
• PubChem ID: 21678971
• Update Time: 2025-04-19

4-Imidazolidinone, 5-methyl-3-(2-methylphenyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone, 5-methyl-3-(2-methylphenyl)-2-thioxo-
• 5-methyl-3-(2-methylphenyl)-2-sulfanylideneimidazolidin-4-one
• DTXSID20616864
• 51027-26-0

• Inchi： 1S/C11H12N2OS/c1-7-5-3-4-6-9(7)13-10(14)8(2)12-11(13)15/h3-6,8H,1-2H3,(H,12,15)
• InChI Key： BHKHZUBAGGRKMF-UHFFFAOYSA-N
• SMILES： S=C1NC(C)C(N1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 32.34